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These application notes provide a comprehensive overview and detailed protocols for utilizing
the Food and Agriculture Organization's (FAO) Phytosanitary Capacity Evaluation (PCE) tools.
The PCE is a modular framework designed to assist countries in assessing and enhancing their
national phytosanitary systems. This document outlines the best practices for its application,
data interpretation, and strategic planning, tailored for an audience focused on research,
scientific integrity, and development.

Introduction to Phytosanitary Capacity Evaluation
(PCE)

The Phytosanitary Capacity Evaluation (PCE) is a management tool developed by the
International Plant Protection Convention (IPPC) Secretariat to help countries identify strengths
and weaknesses in their phytosanitary systems.[1][2][3] It is a collaborative and self-driven
process, empowering National Plant Protection Organizations (NPPOSs) to take control of their
development.[4][5] The ultimate goal of a PCE is to produce a National Phytosanitary Capacity
Development Strategy, which serves as a roadmap for improving plant health infrastructure and
legislative frameworks.[4][5]

The PCE is structured into 13 modules that can be selected based on a country's specific
needs and priorities.[1][4][5] This modular approach allows for a tailored evaluation, focusing
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on the most critical areas for development. The entire process is confidential, ensuring that
countries can conduct a frank and honest self-assessment without concern for public
disclosure of sensitive information.[1][4]

Core Principles of PCE Application

The successful application of the PCE tool hinges on several core principles:

o Country Ownership: The PCE is a self-assessment process led by the country itself.[4][6]
This ensures that the evaluation is relevant to the national context and that the resulting
strategy is owned and driven by national stakeholders.

» Stakeholder Collaboration: A wide range of stakeholders from both the public and private
sectors should be involved in the PCE process.[1][4] This collaborative approach ensures a
comprehensive assessment and builds consensus around the identified priorities.

» Facilitator-Supported: While designed for self-assessment, the process is often guided by an
IPPC-certified PCE facilitator who provides expertise on the methodology and helps to
navigate the evaluation process.[2][3][4]

o Evidence-Based: The PCE process relies on a systematic evaluation using a questionnaire-
based format to gather data and information.[4][5] This ensures that the identified strengths
and weaknesses are based on a thorough analysis of the existing system.

o Strategic Planning Integration: The PCE goes beyond a simple assessment by incorporating
strategic planning tools such as SWOT (Strengths, Weaknesses, Opportunities, and Threats)
analysis and the logical framework approach.[4][5][6] This helps to translate the findings into
actionable strategies.

Data Presentation

While specific quantitative data from national PCE applications are confidential, the following
tables provide a representative structure for summarizing the types of information gathered and
analyzed during the evaluation. These tables are designed for clarity and easy comparison of
different facets of phytosanitary capacity.

Table 1: Summary of PCE Module Selection
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Selected for Rationale for

Level Module . )
Evaluation (Yes/No) Selection
Foundational
System Country Profile Yes (Mandatory) information for the

entire evaluation.

National Phytosanitary

To assess the legal

framework's alignment

o Yes o _
Legislation with international
standards.
) Deemed a lower
Environmental Forces o o
No priority for the initial

Assessment

evaluation.
To evaluate the clarity
o NPPO's Mission and and effectiveness of
Organization Yes i
Strategy the NPPO's strategic
direction.
To analyze the
NPPQ's Structure and v organizational
es
Processes efficiency and
operational workflows.
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adequacy of human,
NPPO's Resources Yes financial, and
infrastructural
resources.
) ) Critical for accurate
o Pest Diagnostic ,
Core Activities ) Yes and timely pest
Capacity o
identification.
) Essential for early
Pest Surveillance and ]
Yes warning and response

Reporting

to pest outbreaks.
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Pest Eradication

Focus is currently on

) No prevention and
Capacity
control.
Phytosanitary Import v Key to preventing the
es
Regulatory System entry of foreign pests.
To evaluate the
Pest Risk Analysis v capacity to conduct
es
(PRA) science-based risk
assessments.
Pest Free Areas and Not a current priority
Areas of Low Pest No for export market
Prevalence access.
Export Certification, v Crucial for facilitating
es

Re-export, and Transit

safe trade.

Table 2: Example of a Prioritized Weakness Analysis for a Selected Module
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Module: Pest
Diagnostic
Capacity
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measures.
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) channels and opportunities for 3
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data exchange.
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management international diagnostic results to achieving ISO
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diagnostic laboratory partners, accreditation for
laboratories. accreditation potentially key diagnostic
(e.g., ISO leading to trade laboratories.
17025). barriers.
Inability to Advocate for a
Insufficient National budget process dedicated and
funding for constraints and diagnostic sustainable
diagnostic over-reliance on samplesin a budget line for

consumables

and reagents.

short-term

project funding.

timely manner,
especially during

pest outbreaks.

laboratory
operations within
the NPPO.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for conducting a

Phytosanitary Capacity Evaluation.

Protocol 1: Initiation and Preparatory Phase

Formal Request: The National Plant Protection Organization (NPPO) or the relevant ministry

submits a formal letter of request to the IPPC Secretariat (hosted by FAO) to conduct a PCE.

[1]

Identification of a National PCE Coordinator: The NPPO designates a National PCE
Coordinator who will be the primary point of contact and will oversee the entire PCE process.

Selection of PCE Modules: The National PCE Coordinator, in consultation with key

stakeholders, selects the PCE modules to be evaluated based on national priorities. A

minimum of five modules is recommended, with the "Country Profile" module being

mandatory.[4]

Engagement of a PCE Facilitator (Recommended): The country may choose to engage an

IPPC-certified PCE facilitator to guide the process. The facilitator will explain the

methodology and assist in the application of strategic planning tools.[5]
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Stakeholder Identification and Mapping: The National PCE Coordinator identifies and maps
all relevant stakeholders from government agencies, research institutions, the private sector
(producers, exporters, importers), and civil society.

Completion of Module 1 (Country Profile): The National PCE Coordinator completes the
"Country Profile" module at least two weeks prior to the first workshop.[5] This module
provides the necessary background information for the evaluation.

Protocol 2: First PCE Mission - Situation and Gap
Analysis

Consensus Workshop: A workshop is convened with all relevant stakeholders to collectively
complete the selected PCE modules online.

Questionnaire Completion: For each module, participants discuss and reach a consensus on
the answers to the questionnaire.

Identification of Weaknesses: Based on the questionnaire responses, a maximum of five key
weaknesses are identified for each module.[4]

Technical Visits: The first mission may include technical visits to relevant sites such as
airports, ports, diagnostic laboratories, and production sites to gather firsthand information.

Mission Briefing: A brief report of the mission's findings is prepared and shared with relevant
authorities and stakeholders.

Protocol 3: Second PCE Mission - Strategic Planning

Problem Analysis: For each identified weakness, a problem analysis is conducted to
determine the root causes and their effects.

SWOT Analysis: A SWOT analysis (Strengths, Weaknesses, Opportunities, and Threats) is
performed for each weakness to understand the internal and external factors that may
influence the ability to address it.[5]

Development of a Logical Framework: A logical framework is developed for each module,
outlining:
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[e]

Overall Goal: The long-term objective.

o

Purpose: The specific objective that will contribute to the goal.

[¢]

Outputs/Results: The tangible deliverables required to achieve the purpose.

[¢]

Activities: The specific tasks needed to produce the outputs.

[e]

Inputs: The resources (costs, responsibilities, deadlines) required for each activity.[5]

Protocol 4: Third PCE Mission - Validation and
Finalization

 Validation Workshop: A final workshop is held with stakeholders to validate the findings of the
PCE, including the identified weaknesses, proposed activities, and estimated costs.

o Generation of the Overall PCE Report: Once validated, the National PCE Coordinator
generates the overall PCE report from the online system.[5]

o Development of the National Phytosanitary Capacity Development Strategy: The content of
the PCE report is used to develop a comprehensive National Phytosanitary Capacity
Development Strategy.[5]

o Closure of the PCE Session: After the strategy is developed, the National PCE Coordinator
certifies the completion of the PCE and closes the session in the online system.

Mandatory Visualizations

The following diagrams illustrate key logical relationships and workflows within the
Phytosanitary Capacity Evaluation process.
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Caption: Logical structure of the PCE modules.
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Caption: The four-phase workflow of a PCE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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